2-Amino-2,5-dimethylhexanenitrile
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Description
Its structure features a six-carbon chain with methyl groups at positions 2 and 5, an amino group at position 2, and a nitrile group at the terminal carbon. This compound is structurally distinct due to its combination of steric hindrance (from the methyl groups) and reactivity (from the nitrile and amine moieties).
Properties
Molecular Formula |
C8H16N2 |
|---|---|
Molecular Weight |
140.23 g/mol |
IUPAC Name |
2-amino-2,5-dimethylhexanenitrile |
InChI |
InChI=1S/C8H16N2/c1-7(2)4-5-8(3,10)6-9/h7H,4-5,10H2,1-3H3 |
InChI Key |
BKBBAHFZRVDKRQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CCC(C)(C#N)N |
Origin of Product |
United States |
Comparison with Similar Compounds
2-Amino-2,3-dimethylbutanenitrile
- Structure : Shorter carbon chain (4 carbons) with methyl groups at positions 2 and 3.
- Reactivity: The shorter chain and closer methyl groups may increase steric hindrance, reducing nucleophilic attack at the nitrile group compared to 2-amino-2,5-dimethylhexanenitrile.
5-Acetyl-2-amino-4-(2-furanyl)-6-methyl-4H-pyran-3-carbonitrile
- Structure : A heterocyclic nitrile with a pyran ring, furan substituent, and acetyl group.
- Complexity: The aromatic and heterocyclic components enhance electronic diversity, making it more suited for applications in medicinal chemistry (e.g., kinase inhibition) compared to the aliphatic 2-amino-2,5-dimethylhexanenitrile .
2-Amino-2-(hydroxymethyl)-propane-1,3-diol Compounds
- Structure: Contains hydroxyl and amino groups on a propane backbone.
- Applications: Used in liquefied hydrocarbon gas treatment (e.g., CO₂ scrubbing) due to their polarity and hydrogen-bonding capacity, contrasting with the nitrile-driven reactivity of 2-amino-2,5-dimethylhexanenitrile .
Comparative Data Table
Research Findings and Limitations
- Data Gaps: No direct toxicity or ecotoxicity data were found for 2-amino-2,5-dimethylhexanenitrile, necessitating caution in handling .
- Synthetic Potential: The compound’s aliphatic backbone and dual functional groups suggest untapped applications in polymer chemistry or agrochemicals, though further studies are needed.
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